Cas no 37388-49-1 ((2S,3S,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol)
(2S,3S,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol Chemical and Physical Properties
Names and Identifiers
-
- a-D-Arabinofuranose
- alpha-D-Arabinofuranose (9CI)
- (2S,3S,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol
- a-D-Araf
- AKOS006275603
- UNII-KE8VI99C5I
- (2S,3S,4S,5R)-5-(Hydroxymethyl)tetrahydrofuran-2,3,4-triol
- 37388-49-1
- DB01936
- .alpha.-D-Arabinofuranose
- DTXSID80433938
- alpha-arabinofuranose
- D-ribose (closed form, absolute stereochemistry)
- KE8VI99C5I
- Q38176423
- D(+)-ARABINOSE
- SCHEMBL22680
- BXY
- NS00069129
- alpha-D-arabinofuranose
- CHEBI:145590
- WURCS=2.0/1,1,0/[a122h-1a_1-4]/1/
-
- MDL: MFCD00792537
- Inchi: 1S/C5H10O5/c6-1-2-3(7)4(8)5(9)10-2/h2-9H,1H2/t2-,3-,4+,5+/m1/s1
- InChI Key: HMFHBZSHGGEWLO-MBMOQRBOSA-N
- SMILES: O1[C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O
Computed Properties
- Exact Mass: 150.05282342g/mol
- Monoisotopic Mass: 150.05282342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 90.2Ų
(2S,3S,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-250144-1.0g |
(2S,3S,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol |
37388-49-1 | 1.0g |
$0.0 | 2023-03-01 | ||
| Enamine | EN300-250144-1g |
(2S,3S,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol |
37388-49-1 | 1g |
$0.0 | 2023-09-15 |
(2S,3S,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol Related Literature
-
James Andrew London,Sarah Louise Taylor,Igor Barsukov,Alan Cartmell,Edwin Alexander Yates RSC Adv. 2022 12 11075
-
2. 3D-printed PEEK reactors and development of a complete continuous flow system for chemical synthesisFlorian Menzel,Thomas Klein,Thomas Ziegler,Jochen M. Neumaier React. Chem. Eng. 2020 5 1300
-
Muge Niu,Yucui Hou,Weize Wu,Shuhang Ren,Ru Yang Phys. Chem. Chem. Phys. 2018 20 17942
-
S. Jackson,C. N. Hinshelwood Trans. Faraday Soc. 1948 44 568
-
Kathrin Gilg,Tobias Mayer,Natascha Ghaschghaie,Peter Klüfers Dalton Trans. 2009 7934
Additional information on (2S,3S,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol
Introduction to (2S,3S,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol (CAS No. 37388-49-1)
CAS No. 37388-49-1 refers to a specific stereoisomer of a polyol compound, which belongs to the family of tetrahydrofuran derivatives. This compound, formally known as (2S,3S,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol, has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis due to its unique structural and functional properties. The stereochemistry of this molecule, characterized by the specific arrangement of chiral centers at positions 2, 3, 4, and 5, plays a crucial role in determining its reactivity and biological activity.
The compound is structurally characterized by a cyclohexanone backbone with hydroxyl groups at positions 2, 3, and 4, and a hydroxymethyl group at position 5. This arrangement imparts a high degree of stereospecificity, making it a valuable scaffold for the development of enantiomerically pure pharmaceuticals. The presence of multiple hydroxyl groups also enhances its solubility in polar solvents and facilitates its participation in various organic transformations.
In recent years, (2S,3S,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol has been extensively studied for its potential applications in drug discovery and synthesis. Its structural motif is reminiscent of natural products such as sugars and sugar alcohols, which are known for their diverse biological functions. The compound’s ability to undergo selective modifications at different stereocenters has made it an attractive intermediate in the synthesis of complex molecules.
One of the most compelling aspects of this compound is its utility in asymmetric synthesis. The precise stereochemical control afforded by its chiral centers allows for the construction of enantiomerically pure compounds with high fidelity. This is particularly important in pharmaceuticals, where the biological activity of a drug is often highly dependent on its stereochemistry. For instance, many drugs exhibit significant differences in efficacy and side effects depending on whether they are the (R) or (S) enantiomer.
Recent advancements in synthetic methodologies have further expanded the utility of (2S,3S,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol. Techniques such as catalytic asymmetric hydrogenation and enzymatic resolution have enabled chemists to access this compound and its derivatives with unprecedented efficiency. These methods not only improve yield but also minimize the generation of waste products, aligning with the growing emphasis on green chemistry principles.
The biological activity of (2S,3S,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol has also been explored in various preclinical studies. Initial investigations suggest that it may possess inhibitory properties against certain enzymes and receptors involved in metabolic pathways. For example, studies have indicated that derivatives of this compound may interfere with glycolysis or gluconeogenesis by targeting key enzymes such as aldolases or enolases. Such findings make it a promising candidate for further exploration in the treatment of metabolic disorders.
Moreover,the compound’s structural similarity to natural polyols has led to investigations into its potential role as a biosurfactant or chelating agent. In aqueous environments,its multiple hydroxyl groups can form hydrogen bonds with water molecules,improving solubility and stability。Additionally,it can coordinate with metal ions,making it useful in applications such as catalysis or metal extraction。
The synthesis of (2S,3S,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol presents several challenges due to its complex stereochemistry。However,recent developments in chiral pool synthesis and dynamic kinetic resolution have made it more accessible than ever before。These advances not only streamline the synthetic route but also enhance scalability for industrial applications。
In conclusion,(2S,3S,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol (CAS No. 37388-49-1) is a versatile and highly functional compound with significant potential in pharmaceutical chemistry。Its unique stereochemistry、biological activity、and synthetic utility make it a valuable asset for researchers exploring new drug candidates and synthetic methodologies。As our understanding of its properties continues to grow,we can expect to see further innovations leveraging this remarkable molecule。
37388-49-1 ((2S,3S,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol) Related Products
- 7473-45-2(Methyl b-D-Ribofuranoside)
- 9002-18-0(Agar)
- 9031-11-2(Lactase)
- 14131-84-1(2,3:5,6-Di-O-isopropylidene-a-D-mannofuranose)
- 4618-18-2(Lactulose)
- 6155-35-7(α-L-Rhamnose monohydrate)
- 641-74-7((3R,3aR,6R,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)